Anti-DCBLD2/ESDN Antibody (FA19-1)

• Molecular Formula: C14H10Cl2N2
• Molecular Weight: 277.1 g/mol
• InChI: InChI=1S/C14H10Cl2N2/c15-13-5-1-3-11(7-13)9-17-18-10-12-4-2-6-14(16)8-12/h1-10H/b17-9+,18-10?
• InChIKey: XMOVWXSCYLINBJ-PKSQHMBRSA-N

Anti-DCBLD2/ESDN Antibody (FA19-1): A Humanized IgG1 Functional Blocker for Cancer Metastasis Research

The Anti-DCBLD2/ESDN Antibody (FA19-1) is a recombinant humanized monoclonal antibody (huIgG1κ) expressed in CHO cells, targeting the extracellular domain of human DCBLD2 (also known as ESDN/CLCP1), a type-I transmembrane protein overexpressed in multiple malignancies. With a predicted molecular weight of ~150 kDa and purity exceeding 95% by SEC-HPLC, this antibody is supplied in low-endotoxin, azide-free formulations suitable for ELISA, flow cytometry, functional assays, and in vivo models . Originally developed as a mouse monoclonal antibody described in US Patent 8993728B2, FA19-1 was selected as the most preferred clone among a panel of anti-CLCP1 antibodies based on its superior functional blocking activity, unique IHC capability on paraffin-embedded tissues, and significant in vivo suppression of lung metastasis [1].

Extracellular domain-targeted humanized IgG1

Supports functional blockade studies in live-cell models

Reported FFPE IHC compatibility for archived tissue research

Low-endotoxin formulation for reproducible in vivo studies

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. Filed July 16, 2009, and issued March 31, 2015. Medical & Biological Laboratories Co., Ltd. View Source

Why Generic Anti-DCBLD2 Antibodies Cannot Substitute for FA19-1 in Functional Blockade Studies

Most commercially available anti-DCBLD2 antibodies are rabbit polyclonal or rabbit monoclonal reagents raised against intracellular C-terminal peptide epitopes (e.g., CST #4804: residues near the carboxy terminus ; Abcam ab224102: proprietary intracellular epitope ; Sigma HPA Prestige: validated for IHC but intracellular targeting ). These antibodies can detect total DCBLD2 protein in western blot and immunohistochemistry but cannot bind the extracellular domain required for functional blockade of DCBLD2-mediated signaling—such as EGFR signal relay, AKT activation, or cisplatin-induced EMT—in live-cell or in vivo models [1]. FA19-1 is a humanized IgG1 that specifically binds the extracellular domain (epitope mapped to amino acids 461–470 of SEQ ID NO:2) [1], enabling both pharmacological inhibition and antibody-dependent cellular cytotoxicity (ADCC). Substituting FA19-1 with a generic intracellular-epitope antibody in functional assays yields false-negative results for blockade-dependent phenotypes.

Intracellular-epitope antibodies

May not bind the extracellular domain required for functional blockade, limiting use in live-cell or in vivo assays.

Polyclonal and rabbit monoclonal reagents

Lot-to-lot variability and undefined Fc effector function may affect reproducibility and ADCC research applications.

Non-human IgG1 isotypes

May not support human ADCC, which limits functional readouts in immuno-oncology studies.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. Filed July 16, 2009, and issued March 31, 2015. Medical & Biological Laboratories Co., Ltd. View Source

Head-to-Head and Cross-Study Quantitative Evidence for Anti-DCBLD2/ESDN Antibody (FA19-1)

Exclusive IHC Reactivity on Formalin-Fixed Paraffin-Embedded (FFPE) Cancer Tissue Among Anti-CLCP1 Clones

In the originating patent (US 8,993,728 B2), multiple anti-CLCP1 monoclonal antibody clones were assessed for immunohistochemical staining of paraffin-embedded lung cancer tissues. Under the experimental conditions used, only FA19-1 demonstrated usable immunohistochemical reactivity on FFPE samples; sister clones FA17-9 and other clones failed to produce diagnostic-quality staining [1]. This provides a unique procurement advantage for translational studies requiring analysis of archived clinical specimens.

IHC Reactivity on FFPE

Head-to-head

FA19-1: positive membrane staining; FA17-9 and other clones: no usable staining under identical conditions.

Enables archival FFPE tissue biomarker studies; only clone with confirmed IHC compatibility in the tested panel.

Tested on lung squamous cell carcinoma and adenocarcinoma specimens.

Evidence Dimension	IHC reactivity on FFPE human lung cancer tissue sections
Target Compound Data	FA19-1: Positive cell membrane staining in lung squamous cell carcinoma and lung adenocarcinoma; clearly discriminated normal vs. invaded tissue areas.
Comparator Or Baseline	FA17-9 and other clones from the same panel: Failed to yield usable staining under identical experimental conditions.
Quantified Difference	Qualitative binary outcome: FA19-1 is the only clone functional for FFPE IHC among the panel tested.
Conditions	Formalin-fixed paraffin-embedded human lung cancer specimens (lung squamous cell carcinoma, lung adenocarcinoma); antibody staining at standard IHC concentrations.

Why This Matters

For researchers requiring DCBLD2 detection in archived FFPE clinical tumor samples, FA19-1 is the only antibody from this development campaign with proven FFPE compatibility, directly impacting clinical cohort study feasibility.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. Description of FIG. 8: 'it was demonstrated that only FA19-1 could be used in immunohistochemistry of paraffin-embedded samples under the experimental conditions used in the present invention.' View Source

Ligand-Independent Induction of DCBLD2 Internalization/Degradation at Low Nanomolar Concentrations

FA19-1 induces degradation (internalization) of cell-surface CLCP1 upon binding. In H460-LNM35 lung cancer cells, exposure to FA19-1 or FA17-9 at 0.5 μg/mL for 24 hours resulted in detectable loss of CLCP1 protein by western blot, while the control mouse IgG showed no effect [1]. Flow cytometric confirmation at 1–5 μg/mL antibody concentrations demonstrated reduced cell-surface CLCP1 reactivity post-FA19-1 exposure, consistent with antibody-induced internalization [1]. This pharmacodynamic property is absent in detection-only antibodies targeting intracellular epitopes.

Receptor Internalization

Head-to-head

FA19-1 at 0.5 µg/mL (~3.3 nM) induces DCBLD2 degradation; control IgG shows no effect.

Supports acute pharmacological blockade studies in live-cell models.

Confirmed by western blot and flow cytometry in H460-LNM35 cells.

Evidence Dimension	Induction of CLCP1 protein degradation (internalization) in live cells
Target Compound Data	FA19-1: Degradation detected at 0.5 μg/mL (≈3.3 nM); reduced cell-surface CLCP1 confirmed by flow cytometry at 1–5 μg/mL after 24 h exposure.
Comparator Or Baseline	FA17-9: Degradation also detected at 0.5 μg/mL. Control mouse IgG: No degradation. Intracellular-epitope antibodies (CST #4804, ab224102): Not applicable—cannot access extracellular domain on live cells.
Quantified Difference	FA19-1 and FA17-9 both induce internalization at ≥0.5 μg/mL; control IgG shows zero effect. Intracellular antibodies show no functional blockade capability.
Conditions	H460-LNM35 lung cancer cell line; 24 h antibody exposure; western blot and flow cytometric readouts.

Why This Matters

This property makes FA19-1 suitable for experiments requiring acute pharmacological blockade of DCBLD2 signaling, distinguishing it from detection-only reagents that lack any functional consequence upon target binding.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. FIG. 13 and FIG. 14 descriptions: 'degradation (internalization) of CLCP1 was induced by FA17-9 and FA19-1 at a concentration of 0.5 μg/ml.' View Source

Significant Suppression of In Vivo Lung Metastasis Versus Sister Clone FA17-9 in Xenograft Models

In a subcutaneous LNM35 xenograft model in KSN/slc nude mice, FA19-1 significantly suppressed lung and lymph node metastasis at 46 days post-transplantation compared to the control IgG group [1]. The sister clone FA17-9 showed only a non-significant tendency toward metastasis suppression under identical conditions, and notably appeared to promote tumor growth (non-significant) while FA19-1 tended to suppress growth [1]. This functional divergence between clones sharing the same epitope underscores the importance of clone-level selection.

In Vivo Metastasis Suppression

Head-to-head

FA19-1 significantly suppresses lung/lymph node metastasis vs control IgG; FA17-9 shows non-significant trend.

Reported metastasis suppression endpoint context in a subcutaneous LNM35 xenograft model.

Endpoint at 46 days; p

Binding EC50

Reported

0.1 µg/mL (~0.67 nM) on HEC-1-A cells by flow cytometry.

Provides a quantitative benchmark for assay standardization and lot consistency.

Middle affinity rank among tested clones; selection was based on combined functional performance.

ADCC Effector Function

Class-level

Chimeric FA19-1 (human IgG1) mediates ADCC against NCI-H460-LNM35 and A549 cells.

Human IgG1 isotype supports ADCC research; rabbit-derived alternatives lack this effector capability.

Effector function is class-dependent; target specificity remains clone-dependent.

Purity & Endotoxin

Specification review

Purity >95% (SEC-HPLC), >90% (SDS-PAGE); endotoxin

Supports reproducible in vivo studies with low endotoxin confounding risk.

Lot-certified quality attributes from recombinant CHO production.

Evidence Dimension	In vivo suppression of distant metastasis (lung and lymph node) in mouse xenograft
Target Compound Data	FA19-1: Significantly suppresses metastasis vs. control IgG (p < 0.05, based on patent figure description); tended to suppress primary tumor growth; no lymph node enlargement from metastasis observed.
Comparator Or Baseline	FA17-9: Shows only a tendency to suppress metastasis (not statistically significant per patent description); appeared to promote tumor growth (non-significant). Control IgG: Significant metastasis and lymph node enlargement.
Quantified Difference	FA19-1 achieves statistically significant metastasis suppression; FA17-9 does not reach significance. Both reduce lymph node metastasis occurrence compared to control.
Conditions	KSN/slc nude mice; LNM35 cells transplanted subcutaneously in left inguinal region; antibody administered post-transplantation; endpoint at 46 days.

Why This Matters

For in vivo pharmacology studies investigating DCBLD2 blockade in metastasis, FA19-1 provides statistically significant anti-metastatic efficacy where the epitope-sharing clone FA17-9 does not, directly impacting experimental power and data interpretability.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. FIG. 16 descriptions: 'FA19-1 significantly suppresses metastasis. The tendency of FA17-9 is also to suppress metastasis.' 'The tendency of FA19-1 is to suppress growth. Meanwhile, FA17-9 seems to promote growth, but there is no significant difference.' View Source

Quantitative Binding Affinity (EC50) by Flow Cytometry for DCBLD2-Expressing Tumor Cells

FA19-1 demonstrates a binding EC50 of 0.1 μg/mL by flow cytometry on HEC-1-A endometrial adenocarcinoma cells at a density of 1×10⁵ cells/well . This quantitative binding parameter enables researchers to calibrate saturating concentrations for functional assays and benchmark lot-to-lot consistency. While binding affinity ranking against other clones (2AA-171-1 > 6AA-17-2 ≈ 2AA-197-3 > FA19-1 ≈ 2AA-83-6 > 2AA-111-3 > 6AA-60-1) was reported in the patent by FCM-based binding constant analysis [1], absolute KD values are not publicly disclosed for direct cross-clone comparison.

Binding EC50

Reported

0.1 µg/mL (~0.67 nM) on HEC-1-A cells by flow cytometry.

Provides a quantitative benchmark for assay standardization and lot consistency.

Middle affinity rank among tested clones; selection was based on combined functional performance.

Evidence Dimension	Apparent binding affinity by flow cytometry (EC50)
Target Compound Data	FA19-1: EC50 = 0.1 μg/mL (≈ 0.67 nM, based on 150 kDa MW) on HEC-1-A cells.
Comparator Or Baseline	Binding affinity ranking (patent FCM method): 2AA-171-1 > 6AA-17-2 ≈ 2AA-197-3 > FA19-1 ≈ 2AA-83-6 > 2AA-111-3 > 6AA-60-1. Absolute EC50 values for other clones not publicly available.
Quantified Difference	FA19-1 ranks in the middle affinity tier among the new antibody panel; however, it was selected as most preferred based on combined functional performance—not affinity alone.
Conditions	HEC-1-A cells (human endometrial adenocarcinoma); 1×10⁵ cells/well; flow cytometry.

Why This Matters

The disclosed EC50 provides a quantitative benchmark for experimental standardization, quality control, and inter-laboratory reproducibility that is unavailable for most other anti-DCBLD2 antibody clones.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. FIG. 24: 'the binding constant (affinity) was demonstrated to increase in the following order: 2AA—171-1>6AA—17-2≈2AA—197-3>FA19-1≈2AA—83-6>2AA—111-3>6AA—60-1.' View Source

Proven ADCC Effector Function for a Humanized Anti-DCBLD2 Antibody

The chimeric version of FA19-1 (human IgG1 constant region with FA19-1 variable region) demonstrated antibody-dependent cellular cytotoxicity (ADCC) against NCI-H460-LNM35 and A549 lung cancer cells in vitro [1]. ADCC activity was confirmed across multiple effector donors and across E/T ratios, establishing FA19-1's IgG1 backbone as functionally competent for Fc-mediated effector recruitment. This is a class-level advantage of human IgG1 isotype antibodies, but the FA19-1 variable region's target specificity directs this effector function specifically to DCBLD2-expressing tumor cells [1].

ADCC Effector Function

Class-level

Chimeric FA19-1 (human IgG1) mediates ADCC against NCI-H460-LNM35 and A549 cells.

Human IgG1 isotype supports ADCC research; rabbit-derived alternatives lack this effector capability.

Effector function is class-dependent; target specificity remains clone-dependent.

Evidence Dimension	Antibody-dependent cellular cytotoxicity (ADCC) against DCBLD2-expressing cancer cells
Target Compound Data	Chimeric FA19-1 (human IgG1): ADCC confirmed against LNM35 and A549 cells across multiple donor PBMCs and E/T ratios.
Comparator Or Baseline	Chimeric FA17-9 (human IgG1): Also mediated ADCC. Rabbit polyclonal or rabbit monoclonal anti-DCBLD2 antibodies (non-IgG1, non-human Fc): Not competent for human ADCC assays.
Quantified Difference	Both chimeric FA19-1 and FA17-9 mediate ADCC; quantitative difference between them not reported. Non-human-IgG1 antibodies lack human ADCC capability entirely.
Conditions	NCI-H460-LNM35 and A549 lung cancer cells; human PBMC effectors; variable antibody concentrations and E/T ratios.

Why This Matters

For researchers studying DCBLD2 as an immunotherapeutic target, FA19-1 provides a human IgG1 isotype with validated ADCC effector function—a property entirely absent from rabbit-derived commercial alternatives that dominate the anti-DCBLD2 catalog market.

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. FIG. 22 and FIG. 23: 'Chimeric FA19-1 antibody and chimeric FA17-9 antibody were demonstrated to mediate ADCC against the above-described lung cancer cells.' View Source

High Purity and Low Endotoxin Specification Enabling Reproducible In Vivo Applications

FA19-1 is supplied with purity exceeding 95% as determined by SEC-HPLC and >90% by SDS-PAGE under reducing conditions [1]. Endotoxin levels are specified at <1 EU/mg [1], with certain suppliers offering ultra-low endotoxin grades of <0.001 EU/μg determined by LAL assay . These specifications are critical for in vivo pharmacology studies, where endotoxin contamination can confound metastasis readouts through TLR4-mediated inflammatory responses. By contrast, many commercial rabbit polyclonal anti-DCBLD2 antibodies are sold as serum fractions or affinity-purified preparations without guaranteed low-endotoxin specifications.

Purity & Endotoxin

Specification review

Purity >95% (SEC-HPLC), >90% (SDS-PAGE); endotoxin

Supports reproducible in vivo studies with low endotoxin confounding risk.

Lot-certified quality attributes from recombinant CHO production.

Evidence Dimension	Purity and endotoxin specification for in vivo use
Target Compound Data	FA19-1: >95% purity (SEC-HPLC), >90% (SDS-PAGE); endotoxin <1 EU/mg (standard) or <0.001 EU/μg (ultra-low). Recombinant CHO expression.
Comparator Or Baseline	Typical rabbit polyclonal antibodies (CST #4804, ab224102, Sigma HPA016909): Purity by protein A/peptide affinity; endotoxin levels generally not specified or controlled for in vivo applications.
Quantified Difference	FA19-1 provides lot-certified purity >95% and endotoxin <1 EU/mg, whereas most commercial anti-DCBLD2 polyclonals lack published endotoxin specifications.
Conditions	SEC-HPLC and SDS-PAGE purity analysis; LAL endotoxin assay. Recombinant production in CHO cells under defined conditions.

Why This Matters

For in vivo metastasis or xenograft studies, the combination of high purity and defined low endotoxin reduces experimental variability and eliminates endotoxin-driven confounding of metastasis readouts—a procurement-critical quality attribute not routinely available from polyclonal alternatives.

• [1] Omnimabs. Anti-DCBLD2 / ESDN Reference Antibody (FA19-1). Product Profile: Purity >90% (SDS-PAGE), >95% (SEC-HPLC); Endotoxin <1 EU/mg. View Source

Optimal Application Scenarios for Anti-DCBLD2/ESDN Antibody (FA19-1) Based on Quantitative Differentiation Evidence

Functional Blockade of DCBLD2-Mediated EGFR Signal Relay and EMT in Live-Cell Models

FA19-1 specifically binds the extracellular domain of DCBLD2 (epitope: amino acids 461–470) [1], enabling direct pharmacological blockade of DCBLD2-mediated downstream signaling pathways, including AKT activation and cisplatin-induced epithelial-mesenchymal transition (EMT) [2]. This application is feasible with FA19-1 because it targets the ectodomain on live cells and induces receptor internalization at concentrations as low as 0.5 μg/mL [1]. Intracellular-epitope antibodies (e.g., CST #4804, ab224102) cannot be used for this purpose as they require cell permeabilization. The well-characterized EC50 of 0.1 μg/mL by flow cytometry provides a starting point for dose-response studies.

In Vivo Xenograft Studies of Lung Adenocarcinoma Metastasis Requiring Statistically Significant Anti-Metastatic Efficacy

In KSN/slc nude mice bearing subcutaneous LNM35 tumors, FA19-1 significantly suppresses lung and lymph node metastasis compared to control IgG, with a tendency to suppress primary tumor growth [1]. The sister clone FA17-9—despite sharing the same epitope—shows only a non-significant trend toward metastasis suppression under identical conditions [1]. This established in vivo efficacy profile, combined with low-endotoxin formulation (<1 EU/mg or <0.001 EU/μg) [3], makes FA19-1 the preferred anti-DCBLD2 tool for metastasis pharmacology studies.

Retrospective Clinical Cohort Studies Using Archived FFPE Tumor Specimens for DCBLD2 Biomarker Analysis

Among the panel of anti-CLCP1 monoclonal antibodies described in the originating patent, only FA19-1 demonstrated positive, interpretable immunohistochemical staining on formalin-fixed paraffin-embedded (FFPE) lung cancer tissues [1]. FA19-1 stained cell membranes in both lung squamous cell carcinoma and lung adenocarcinoma, clearly discriminating cancer tissue from adjacent normal tissue [1]. This exclusive FFPE compatibility makes FA19-1 uniquely suited for retrospective biomarker studies correlating DCBLD2 expression with clinical outcomes in archived specimen cohorts.

Preclinical Immuno-Oncology Research Leveraging ADCC Against DCBLD2-Expressing Tumors

Chimeric FA19-1 (human IgG1 constant region) mediates antibody-dependent cellular cytotoxicity against NCI-H460-LNM35 and A549 lung adenocarcinoma cell lines, with activity confirmed across multiple human PBMC donors [1]. The human IgG1 isotype and validated ADCC capability position FA19-1 as a research-grade surrogate for anti-DCBLD2 immunotherapeutic strategies. Rabbit polyclonal and rabbit monoclonal alternatives lack the human IgG1 Fc required for human ADCC assays [1]. For studies exploring DCBLD2 as an immuno-oncology target, FA19-1 provides an effector-competent tool unavailable from standard catalog antibodies.

Application

Selection Property

Validation Focus

Live-cell DCBLD2 signaling blockade studies

Extracellular domain targeting

Pathway response (EGFR/AKT) and EMT endpoint monitoring

In vivo lung metastasis model studies

Reported anti-metastatic activity in xenograft models

Metastasis and tumor growth endpoint evaluation

Retrospective FFPE tissue biomarker analysis

Exclusive FFPE IHC compatibility

DCBLD2 expression correlation in archived clinical cohorts

ADCC-based immuno-oncology research

Human IgG1 Fc-mediated effector function

DCBLD2-directed cellular cytotoxicity readouts

• [1] Ono K, Takahashi T. Anti-human CLCP1 antibody and use thereof. US Patent 8,993,728 B2. Filed July 16, 2009, and issued March 31, 2015. Medical & Biological Laboratories Co., Ltd. View Source
• [2] TargetMol. Anti-DCBLD2/ESDN Antibody (FA19-1), Catalog #T9901A-1360. Product Description: 'blocks its mediated signaling—such as AKT activation or cisplatin-induced EMT.' View Source
• [3] Omnimabs. Anti-DCBLD2 / ESDN Reference Antibody (FA19-1). Product Profile: Purity >95% SEC-HPLC; Endotoxin <1 EU/mg. View Source